Cas no 6265-21-0 (2-(3-aminophenylamino)ethanol)

2-(3-aminophenylamino)ethanol structure
2-(3-aminophenylamino)ethanol structure
Product Name:2-(3-aminophenylamino)ethanol
CAS No:6265-21-0
MF:C8H12N2O
MW:152.193681716919
CID:957035
PubChem ID:21895798
Update Time:2025-04-19

2-(3-aminophenylamino)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-aminophenylamino)ethanol
    • 2-(3-aminoanilino)ethanol
    • 1-amino-3-(2'-hydroxyethylamino)benzene
    • 2-(3-Amino-anilino)-aethanol
    • 2-(3-amino-anilino)-ethanol
    • 3-[(2-hydroxy-ethyl)amino]aniline
    • N-(2-hydroxyethyl)-m-phenylenediamine
    • SCHEMBL94041
    • AKOS009289922
    • 2-((3-aminophenyl)amino)ethanol
    • 6265-21-0
    • 2-(m-Aminoanilino)athanol
    • DTXSID10619607
    • 2-(3-Aminoanilino)ethan-1-ol
    • Inchi: 1S/C8H12N2O/c9-7-2-1-3-8(6-7)10-4-5-11/h1-3,6,10-11H,4-5,9H2
    • InChI Key: ZTNLMELMADJSAH-UHFFFAOYSA-N
    • SMILES: OCCNC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 58.28000
  • LogP: 1.32720
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